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Introduction

Cephapirin benzathine is a first-generation cephalosporin antibiotic formulated for

intramammary infusion in dairy cows during the dry period.[1][2] It is a long-acting, broad-

spectrum antibiotic effective against gram-positive bacteria, which are common causes of

mastitis.[1][3] The product, commercially known as ToMORROW®, contains 300 mg of

cephapirin activity in a stable peanut oil gel, designed for a prolonged release within the non-

lactating mammary gland.[1][4][5] This prolonged activity is due to the low solubility of the

cephapirin benzathine salt combined with the slow-release gel base.[1][4] Its primary

indication is the treatment of existing intramammary infections and prevention of new infections

during the dry period caused by susceptible strains of Streptococcus agalactiae and

Staphylococcus aureus, including penicillin-resistant strains.[1][2][3][4]

Mechanism of Action

Cephapirin, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the

synthesis of the bacterial cell wall. It specifically targets penicillin-binding proteins (PBPs),

which are enzymes essential for the final steps of peptidoglycan synthesis. By acylating these

enzymes, cephapirin blocks the cross-linking of peptidoglycan chains, leading to a weakened

cell wall and subsequent cell lysis.
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Caption: Mechanism of Cephapirin action on bacterial cell wall synthesis.

Quantitative Data Summary
The following tables summarize key quantitative data regarding the use of Cephapirin
Benzathine for intramammary infusion in dry cows.

Table 1: Product Specifications and Dosage

Parameter Value Source(s)

Active Ingredient Cephapirin Benzathine [1]

Dosage per Quarter 300 mg of cephapirin activity [1][4][6]

Formulation
10 mL disposable syringe in a

stable peanut oil gel
[1][4][5]

Administration
Intramammary infusion into

each quarter
[2][4]

Timing At the time of drying off [2][4]

| Use Restriction | For use in dry cows only |[3][4][5] |

Table 2: Efficacy Data from Cited Studies
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Pathogen Study Type Cure Rate (%) Notes Source(s)

Staphylococcu
s aureus

Experimental
Infection

100%

All 21 treated
quarters were
bacteriological
ly negative at
calving.

[7]

Staphylococcus

aureus

Comparative

Field Trial
78.1%

Cure rate

determined at 28

days post-

calving.

[8]

| Various (preexisting IMI) | Randomized Clinical Trial | 94.0% | Noninferiority trial comparing

three commercial dry cow products. |[9] |

Table 3: Regulatory and Residue Information

Parameter Time Source(s)

Pre-Calving Restriction
Do not use within 30 days
of calving

[3][4][5]

Milk Withholding Period 72 hours after calving [3][4][5]

| Meat Withdrawal Period | 42 days after the last infusion |[3][4][5] |

Protocols
Protocol 1: Standard Intramammary Infusion Technique
This protocol outlines the aseptic technique for administering Cephapirin Benzathine at dry-

off.

Objective: To administer the intramammary infusion while minimizing the introduction of new

pathogens.

Materials:
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Cephapirin Benzathine (300 mg) 10 mL intramammary syringes

Germicidal teat dip

Individual paper or cloth towels

70% alcohol swabs (one per teat)

Clean gloves

Procedure:

Complete Milk Out: Ensure all four quarters are completely milked out immediately before

treatment.[1][4]

Teat Cleaning and Disinfection:

Thoroughly wash the udder and teats with a suitable dairy antiseptic solution and dry them

with individual towels.[4]

Dip all teats in an effective germicidal teat dip and allow for a minimum of 30 seconds of

contact time.

Dry each teat thoroughly with a clean, individual towel.

Teat End Scrubbing:

Wearing clean gloves, scrub the teat end and orifice of each quarter with a separate 70%

alcohol swab.[1][4]

Disinfect the teats in a specific order, typically the far teats first, followed by the near teats,

to avoid recontamination.

Allow the teat ends to air dry completely.

Syringe Preparation and Infusion:
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The product is available with an "Opti-Sert®" protective cap, which allows for either partial

or full insertion.[4] Studies suggest partial insertion (3-4 mm) can reduce new

intramammary infections by up to 50% compared to full insertion.[3]

For Partial Insertion: Twist off the upper portion of the cap to expose the 3-4 mm tip.[1][4]

For Full Insertion: Remove the entire protective cap.[1][4]

To prevent contamination, infuse the teats in the opposite order of cleaning (near teats

first, then far teats).[10]

Gently and carefully insert the syringe tip into the teat canal.

Expel the entire 10 mL contents of the syringe into the quarter.[1][4]

Post-Infusion:

Withdraw the syringe and gently massage the quarter to facilitate the distribution of the

medication throughout the udder cistern.[1][4]

Apply a post-milking teat dip to all teats.

Clearly identify the treated animal as per herd management protocols.[10]
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Caption: Standard workflow for aseptic intramammary infusion at dry-off.
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Protocol 2: Efficacy Evaluation for Experimentally
Induced Mastitis
This protocol is a summary of the methodology used to evaluate the efficacy of Cephapirin
Benzathine against experimentally induced S. aureus mastitis in heifers.[7]

Objective: To determine the bacteriological cure rate of a 300 mg Cephapirin Benzathine
intramammary infusion in heifers with experimentally induced S. aureus mastitis.

Experimental Design:

Animal Selection: Twenty-five pregnant Jersey heifers, 12 to 14 weeks prepartum, were

selected for the study.

Experimental Infection:

Two quarters of each heifer were experimentally infected with S. aureus.

Infection was confirmed through bacteriological culture of mammary secretions.

Treatment Allocation:

After 1 to 3 weeks post-infection, 13 heifers were assigned to the treatment group.

A total of 21 S. aureus-infected quarters in the treatment group were infused with a single

10 mL syringe containing 300 mg of Cephapirin Benzathine.

A control group consisted of 9 infected quarters which were left untreated.

Sample Collection and Analysis:

Mammary secretions were collected for bacteriological analysis at calving and through 2

months post-calving.

Bacteriological cure was defined as the absence of S. aureus in post-treatment samples.

Data Analysis:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b047228?utm_src=pdf-body
https://www.benchchem.com/product/b047228?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1744267/
https://www.benchchem.com/product/b047228?utm_src=pdf-body
https://www.benchchem.com/product/b047228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The number of bacteriologically negative quarters in the treatment and control groups was

compared to determine the cure rate.

Results from the Study:

Treated Group: All 21 treated quarters were bacteriologically negative for S. aureus at

calving and for the following 2 months (100% cure rate).[7]

Control Group: Of the 9 untreated quarters, only 1 spontaneously cured, and 2 became non-

functional. The remaining infected quarters required treatment at calving.[7]
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Caption: Logical workflow for a dry cow therapy efficacy trial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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